Cas no 90557-88-3 (3,4-Dimethyl-5-nitrobenzamide)

• Product Name: 3,4-Dimethyl-5-nitrobenzamide
• CAS No: 90557-88-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5007758
• Update Time: 2025-10-29

3,4-Dimethyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-5-nitrobenzamide
• 3,4-Dimethyl-5-nitrobenzamide

• Inchi： 1S/C9H10N2O3/c1-5-3-7(9(10)12)4-8(6(5)2)11(13)14/h3-4H,1-2H3,(H2,10,12)
• InChI Key： PXJAPTBFGHRCAC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)=C(C)C=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3,4-Dimethyl-5-nitrobenzamide

Professional Introduction to 3,4-Dimethyl-5-nitrobenzamide (CAS No. 90557-88-3)

3,4-Dimethyl-5-nitrobenzamide, with the chemical identifier CAS No. 90557-88-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its nitro and amide functional groups, has garnered attention due to its potential applications in various scientific domains, particularly in medicinal chemistry and drug development.

The structural composition of 3,4-Dimethyl-5-nitrobenzamide consists of a benzene ring substituted with a methyl group at the 3-position and another at the 4-position, along with a nitro group at the 5-position and an amide moiety. This specific arrangement imparts unique chemical properties that make it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in nitroaromatic compounds due to their versatile reactivity and biological activity. The nitro group in 3,4-Dimethyl-5-nitrobenzamide serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. These derivatives have shown promise in various therapeutic applications, including antimicrobial and anti-inflammatory agents.

One of the most compelling aspects of 3,4-Dimethyl-5-nitrobenzamide is its potential as a precursor in the development of novel pharmaceuticals. The amide functional group provides a scaffold for designing molecules that can interact with biological targets in specific ways. This has led to investigations into its role as an intermediate in the synthesis of bioactive compounds that could have applications in treating a range of diseases.

The latest research in this domain has highlighted the compound's utility in exploring new chemical pathways. For instance, studies have demonstrated its effectiveness in generating novel heterocyclic structures through cyclization reactions. These heterocycles are known to exhibit diverse biological activities, making them attractive candidates for drug discovery programs.

3,4-Dimethyl-5-nitrobenzamide a valuable building block for medicinal chemists seeking to develop new therapeutic agents.

The compound's potential extends beyond its use as an intermediate. It has been explored as an active ingredient in certain formulations due to its inherent chemical properties. While not yet widely used in commercial products, preliminary studies suggest that it could be incorporated into formulations designed for targeted delivery systems.

In terms of synthesis, 3,4-Dimethyl-5-nitrobenzamide can be prepared through several routes, each offering different advantages depending on the desired scale and purity requirements. One common method involves the nitration of methyl-substituted benzene derivatives followed by amidation. These synthetic pathways are well-documented and have been optimized for high yields and minimal byproduct formation.

The safety profile of 3,4-Dimethyl-5-nitrobenzamide is another area of interest. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to established guidelines for handling organic chemicals to minimize any potential risks.

The future prospects for CAS No. 90557-88-3, or more accurately referred to as 3,4-Dimethyl-5-nitrobenzamide, are promising given its unique structural features and potential applications. As research continues to uncover new uses for this compound, it is likely that its role in pharmaceutical development will expand significantly.

In conclusion, 3,4-Dimethyl-5-nitrobenzamide (CAS No. 90557-88-3) represents a fascinating subject of study within the realm of chemical biology and medicinal chemistry. Its structural versatility and reactivity make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of its properties grows, so too will its applications across various scientific disciplines.